4-((1-(benzo[c][1,2,5]thiadiazole-5-carbonyl)azetidin-3-yl)oxy)-1-cyclopropyl-6-methylpyridin-2(1H)-one

• IUPAC Name: 4-[1-(2,1,3-benzothiadiazole-5-carbonyl)azetidin-3-yl]oxy-1-cyclopropyl-6-methylpyridin-2-one
• InChI: InChI=1S/C19H18N4O3S/c1-11-6-14(8-18(24)23(11)13-3-4-13)26-15-9-22(10-15)19(25)12-2-5-16-17(7-12)21-27-20-16/h2,5-8,13,15H,3-4,9-10H2,1H3
• InChI Key: YDTJFMWZPZKBBB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=O)N1C2CC2)OC3CN(C3)C(=O)C4=CC5=NSN=C5C=C4
• Molecular Formula: C19H18N4O3S
• Molecular Weight: 382.4 g/mol
• CAS No.: 2034311-55-0

Description

4-((1-(benzo[c][1,2,5]thiadiazole-5-carbonyl)azetidin-3-yl)oxy)-1-cyclopropyl-6-methylpyridin-2(1H)-one is a useful research compound. Its molecular formula is C19H18N4O3S and its molecular weight is 382.44. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Evaluation as Antimicrobial Agents

Compounds with structures similar to the one have been synthesized and evaluated for their antimicrobial activity. For instance, novel azetidin-2-ones have been developed and screened for their effectiveness against various microbial strains. Such compounds have shown promising results, underlining their potential utility in developing new antimicrobial agents (Ansari & Lal, 2009; Kaur et al., 2012).

Anticancer and Anticonvulsant Agents

Certain derivatives have been synthesized for their potential use as antipsychotic and anticonvulsant agents, indicating the versatility of these compounds in medical research. The structure-activity relationship analysis of these compounds demonstrates their potential as pharmacological agents (Shukla & Srivastava, 2008; Mistry & Desai, 2006).

Antimicrobial Evaluation

Further research has explored the synthesis of benzothiazole-incorporated thiazolidin-4-ones and azetidin-2-ones derivatives, emphasizing their in vitro antimicrobial evaluation. These studies suggest that such compounds could serve as effective agents against a range of bacterial and fungal pathogens (Gilani et al., 2016; Ayyash & Hammady, 2020).

Synthesis for Anticancer Evaluation

In the quest for novel anticancer agents, compounds incorporating the thiadiazole scaffold have been synthesized and evaluated for their in vitro anticancer activity. These compounds have exhibited promising activity against various human cancer cell lines, highlighting their potential in anticancer research (Tiwari et al., 2017).

Antifungal and Antibacterial Agents

Some newly synthesized 5‐[2‐{(1,2,3‐Benzotriazole)‐1‐yl‐methyl}‐1′‐(4′‐substituted aryl‐3′‐chloro‐2′‐oxo azetidine)]‐amino‐1,3,4‐thiadiazoles have shown significant antifungal and antibacterial properties, further underscoring the potential of these compounds in addressing various infectious diseases (Shukla & Srivastava, 2008).